Cas no 2171907-46-1 (4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine)

• Product Name: 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine
• CAS No: 2171907-46-1
• MF: C₁₅H₁₈F₃NO
• MW: 285.304734706879
• CID: 6082496
• PubChem ID: 165557382
• Update Time: 2025-05-20

4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine
• 4-[2-methoxy-4-(trifluoromethyl)phenyl]-1-methylcyclohex-3-en-1-amine
• EN300-1586910
• 2171907-46-1

• Inchi： 1S/C15H18F3NO/c1-14(19)7-5-10(6-8-14)12-4-3-11(15(16,17)18)9-13(12)20-2/h3-5,9H,6-8,19H2,1-2H3
• InChI Key： NHFKLZAWHZOJOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)C1=CCC(C)(CC1)N)(F)F

Computed Properties

• Exact Mass: 285.13404868g/mol
• Monoisotopic Mass: 285.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine

Introduction to 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine (CAS No. 2171907-46-1)

4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine, with the CAS number 2171907-46-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexene ring, a trifluoromethyl group, and a methoxy substituent, which collectively contribute to its potential therapeutic applications.

The synthesis of 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine involves several intricate steps, reflecting the complexity of its molecular structure. Recent advancements in synthetic methodologies have enabled chemists to develop efficient and scalable routes for its production. One such method involves the palladium-catalyzed coupling of a trifluoromethylated aryl halide with a suitably functionalized cyclohexene derivative, followed by selective methylation and deprotection steps. This approach not only enhances the yield but also improves the purity of the final product.

In terms of its biological activity, 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific receptors and enzymes, making it a candidate for the development of new therapeutic agents. For instance, studies have indicated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine has been evaluated for its neuroprotective effects. In vitro and in vivo experiments have shown that it can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic profile of 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine has also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. Preclinical data suggest that it has good bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

In addition to its therapeutic potential, 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine has been explored for its use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radioisotopes, enabling its use as a tracer in positron emission tomography (PET) scans. This application could provide valuable insights into disease progression and treatment efficacy in clinical settings.

The safety profile of 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-amine is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

In conclusion, 4-2-methoxy-4-(trifluoromethyl)phenyl-1-methylcyclohex-3-en-1-am ine (CAS No. 2171907 - 46 - 1) represents a promising compound with diverse applications in medicine and diagnostics. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development and clinical evaluation. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.